Cas no 56555-02-3 (Nonanoic acid,9-chloro-9-oxo-, methyl ester)

Nonanoic acid,9-chloro-9-oxo-, methyl ester structure
56555-02-3 structure
Product Name:Nonanoic acid,9-chloro-9-oxo-, methyl ester
CAS No:56555-02-3
MF:C10H17ClO3
MW:220.693182706833
CID:366229
PubChem ID:544297
Update Time:2025-04-19

Nonanoic acid,9-chloro-9-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Nonanoic acid,9-chloro-9-oxo-, methyl ester
    • methyl 8-(chlorocarbonyl)octanoate
    • METHYL 9-CHLORO-9-OXONONANOATE
    • 8-Carbomethoxyoctanoyl chloride
    • 8-Chlorcarbonyl-octansaeure-methylester
    • 8-chlorocarbonyl-octanoic acid methyl ester
    • 8-methoxycarbonyl octanoic acid chloride
    • acid chloride of monomethyl azelaic acid
    • LIZJAMAJAXTVJS-UHFFFAOYSA-N
    • MFCD00220858
    • 56555-02-3
    • CH3OCO(CH2)7COCl
    • DTXSID10337733
    • SCHEMBL2527082
    • Inchi: 1S/C10H17ClO3/c1-14-10(13)8-6-4-2-3-5-7-9(11)12/h2-8H2,1H3
    • InChI Key: LIZJAMAJAXTVJS-UHFFFAOYSA-N
    • SMILES: ClC(CCCCCCCC(=O)OC)=O

Computed Properties

  • Exact Mass: 220.08700
  • Monoisotopic Mass: 220.0866221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.073
  • Boiling Point: 268.5°Cat760mmHg
  • Flash Point: 97.9°C
  • Refractive Index: 1.447
  • PSA: 43.37000
  • LogP: 2.65550
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